Cas no 1138513-35-5 (Ethyl 3-bromo-7-chloropyrazolo[1,5-a]pyrimidine-6-carboxylate)

Ethyl 3-bromo-7-chloropyrazolo[1,5-a]pyrimidine-6-carboxylate is a heterocyclic compound featuring a pyrazolo[1,5-a]pyrimidine core, functionalized with bromo and chloro substituents, along with an ethyl carboxylate group. This structure makes it a valuable intermediate in medicinal chemistry and agrochemical synthesis, particularly for the development of biologically active molecules. The presence of multiple reactive sites allows for selective modifications, enabling the construction of diverse derivatives. Its well-defined reactivity and stability under standard conditions enhance its utility in cross-coupling reactions and other transformations. The compound is typically used in research settings for the design of novel pharmacophores or functional materials. Proper handling and storage under inert conditions are recommended to maintain its integrity.
Ethyl 3-bromo-7-chloropyrazolo[1,5-a]pyrimidine-6-carboxylate structure
1138513-35-5 structure
Product Name:Ethyl 3-bromo-7-chloropyrazolo[1,5-a]pyrimidine-6-carboxylate
CAS No:1138513-35-5
MF:C9H7BrClN3O2
MW:304.527779817581
MDL:MFCD12755225
CID:1025691
PubChem ID:57345881
Update Time:2025-06-08

Ethyl 3-bromo-7-chloropyrazolo[1,5-a]pyrimidine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 3-bromo-7-chloropyrazolo[1,5-a]pyrimidine-6-carboxylate
    • Ethyl 3-bromo-7-chloropyrazolo-[1,5-a]pyrimidine-6-carboxylate
    • Z2044778185
    • 1138513-35-5
    • Pyrazolo[1,5-a]pyrimidine-6-carboxylic acid, 3-bromo-7-chloro-, ethyl ester
    • Ethyl3-bromo-7-chloropyrazolo[1,5-a]pyrimidine-6-carboxylate
    • A894302
    • EN300-7416244
    • URAQTZBKDVRUNN-UHFFFAOYSA-N
    • AKOS015919820
    • DB-370331
    • SC4376
    • DTXSID90721010
    • SCHEMBL2802194
    • MDL： MFCD12755225
    • Inchi： 1S/C9H7BrClN3O2/c1-2-16-9(15)5-3-12-8-6(10)4-13-14(8)7(5)11/h3-4H,2H2,1H3
    • InChI Key： URAQTZBKDVRUNN-UHFFFAOYSA-N
    • SMILES： BrC1C=NN2C(=C(C(=O)OCC)C=NC2=1)Cl

Computed Properties

  • Exact Mass: 302.94100
  • Monoisotopic Mass: 302.94102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 282
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 56.5Ų

Experimental Properties

  • Density: 1.84
  • PSA: 56.49000
  • LogP: 2.32190

Ethyl 3-bromo-7-chloropyrazolo[1,5-a]pyrimidine-6-carboxylate Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Ethyl 3-bromo-7-chloropyrazolo[1,5-a]pyrimidine-6-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM167421-1g
Ethyl 3-bromo-7-chloropyrazolo[1,5-a]pyrimidine-6-carboxylate
 1138513-35-5 95%
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 $430 2021-08-05
Chemenu
CM167421-1g
Ethyl 3-bromo-7-chloropyrazolo[1,5-a]pyrimidine-6-carboxylate
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Matrix Scientific
090488-250mg
Ethyl 3-bromo-7-chloropyrazolo-[1,5-a]pyrimidine-6-carboxylate, 95+%
 1138513-35-5 95+%
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 $435.00 2023-09-06
Matrix Scientific
090488-1g
Ethyl 3-bromo-7-chloropyrazolo-[1,5-a]pyrimidine-6-carboxylate, 95+%
 1138513-35-5 95+%
1g
 $975.00 2023-09-06
Alichem
A089004984-1g
Ethyl 3-bromo-7-chloropyrazolo[1,5-a]pyrimidine-6-carboxylate
 1138513-35-5 95%
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Alichem
A089004984-250mg
Ethyl 3-bromo-7-chloropyrazolo[1,5-a]pyrimidine-6-carboxylate
 1138513-35-5 95%
250mg
 $155.00 2023-09-04
Aaron
AR000AMB-50mg
Pyrazolo[1,5-a]pyrimidine-6-carboxylic acid, 3-bromo-7-chloro-, ethyl ester
 1138513-35-5 95%
50mg
 $336.00 2025-02-13
Aaron
AR000AMB-100mg
Pyrazolo[1,5-a]pyrimidine-6-carboxylic acid, 3-bromo-7-chloro-, ethyl ester
 1138513-35-5 95%
100mg
 $489.00 2025-02-13
Aaron
AR000AMB-250mg
Pyrazolo[1,5-a]pyrimidine-6-carboxylic acid, 3-bromo-7-chloro-, ethyl ester
 1138513-35-5 95%
250mg
 $687.00 2025-02-13
Aaron
AR000AMB-500mg
Pyrazolo[1,5-a]pyrimidine-6-carboxylic acid, 3-bromo-7-chloro-, ethyl ester
 1138513-35-5 95%
500mg
 $1068.00 2025-02-13

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